Cas no 1228630-88-3 (tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate
• CAS No: 1228630-88-3
• MF: C₁₃H₂₀F₃NO₃
• MW: 295.298014640808
• CID: 5098355
• PubChem ID: 49761160
• Update Time: 2025-06-12

tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,3,3-trifluoro-2-oxopropyl)piperidine-1-carboxylate
• tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate

• Inchi： 1S/C13H20F3NO3/c1-12(2,3)20-11(19)17-6-4-5-9(8-17)7-10(18)13(14,15)16/h9H,4-8H2,1-3H3
• InChI Key： JOLNIKRQHQASLC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CC(=O)C(F)(F)F)C1

Additional information on tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(3,3,3-Trifluoro-2-oxo-propyl)piperidine-1-carboxylate (CAS: 1228630-88-3)

The compound tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate (CAS: 1228630-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and trifluoromethyl ketone moiety, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature underscores the importance of tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate as a key building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel protease inhibitors. The trifluoromethyl ketone group acts as a potent electrophile, enabling covalent interactions with active-site residues of target enzymes. This property has been leveraged to design irreversible inhibitors for serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation and cancer.

In addition to its role in inhibitor design, this compound has been employed in the development of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in drug design to enhance metabolic stability and bioavailability. A recent publication in Organic Letters (2024) detailed an efficient synthetic route to tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate, featuring a palladium-catalyzed coupling reaction. This method offers improved yields and scalability, addressing previous challenges in large-scale production. The study also explored the compound's reactivity in nucleophilic addition reactions, paving the way for the creation of diverse derivatives.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the trifluoromethyl ketone moiety adopts a specific conformation upon binding to target proteins, facilitating strong hydrogen-bonding interactions. These findings, reported in ACS Chemical Biology (2023), provide valuable insights for structure-based drug design. Researchers are now exploring the incorporation of this scaffold into larger pharmacophores to optimize binding affinity and selectivity.

Beyond its pharmaceutical applications, tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate has shown promise in materials science. A study in Advanced Materials (2024) highlighted its use as a precursor for fluorinated polymers with unique thermal and chemical stability. The compound's ability to introduce fluorine atoms into polymer backbones enables the tuning of material properties for specialized applications, such as coatings and membranes.

In conclusion, tert-butyl 3-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate (CAS: 1228630-88-3) represents a multifaceted tool in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its unique physicochemical properties, positions it as a valuable asset in drug discovery and materials science. Future research is expected to expand its applications, particularly in the development of targeted therapies and advanced materials. Continued exploration of its reactivity and interactions will undoubtedly yield further innovations in these fields.